4-acetyl-N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-acetyl-N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H13N3O2S2/c1-11(23)12-6-8-13(9-7-12)17(24)22-19-21-15(10-25-19)18-20-14-4-2-3-5-16(14)26-18/h2-10H,1H3,(H,21,22,24)
• InChI Key: BAYZXJCPUPOMNF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H13N3O2S2
• Molecular Weight: 379.5 g/mol

Description

4-acetyl-N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has been the subject of extensive scientific research in recent years. This compound is synthesized using a specific method and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

Antitumor Activity

4-acetyl-N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]benzamide and related benzothiazole derivatives have shown potent and selective antitumor activity against various cancer cell lines, including breast, ovarian, colon, and renal cells. Metabolism plays a crucial role in their mode of action, with N-acetylation and oxidation being the main metabolic transformations. These transformations affect the chemotherapeutic effectiveness of the compounds, highlighting the importance of metabolic pathways in their antitumor activities (Chua et al., 1999).

Antimicrobial Properties

Benzothiazole derivatives also exhibit significant antimicrobial properties. For instance, N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives have demonstrated potent antibacterial activity, particularly against Gram-positive strains. Some molecules in this series have shown higher inhibitory effects against pathogenic strains than reference drugs, with specific compounds achieving remarkable growth inhibition (Bikobo et al., 2017).

Anticancer Evaluation

Additionally, the design and synthesis of benzothiazole derivatives, including N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, have led to compounds with moderate to excellent anticancer activity. Some derivatives have displayed higher activity than reference drugs across various cancer cell lines, indicating their potential as effective anticancer agents (Ravinaik et al., 2021).

Synthesis and Characterization

Research into benzothiazole compounds extends into their synthesis and characterization for various applications, including their role as ligands in metal complexes. Studies have shown that N-(benzothiazol-2-yl)-4-chlorobenzenesulphonamide and its metal complexes possess significant antibacterial activity, suggesting a wide range of potential applications in antimicrobial treatments (Obasi et al., 2017).